Cas no 1171712-33-6 (5-Methyl-3-nitro-1-propyl-1H-pyrazole)
1171712-33-6 structure
Product Name:5-Methyl-3-nitro-1-propyl-1H-pyrazole
CAS No:1171712-33-6
MF:C7H11N3O2
MW:169.181141138077
MDL:MFCD09701587
CID:3158999
PubChem ID:25247700
Update Time:2025-04-21
5-Methyl-3-nitro-1-propyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-3-nitro-1-propyl-1H-pyrazole
- AKOS015922555
- STK351961
- 5-methyl-3-nitro-1-propylpyrazole
- CS-0297793
- AKOS005168049
- 1171712-33-6
- EN300-231488
-
- MDL： MFCD09701587
- Inchi： 1S/C7H11N3O2/c1-3-4-9-6(2)5-7(8-9)10(11)12/h5H,3-4H2,1-2H3
- InChI Key： NHDZBRMEWXKZKH-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(C)N(CCC)N=1)=O
Computed Properties
- Exact Mass: 169.085126602Da
- Monoisotopic Mass: 169.085126602Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 63.6Ų
5-Methyl-3-nitro-1-propyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB551746-100 mg |
5-Methyl-3-nitro-1-propyl-1H-pyrazole; . |
1171712-33-6 | 100MG |
€220.50 | 2022-03-01 | ||
| abcr | AB551746-250 mg |
5-Methyl-3-nitro-1-propyl-1H-pyrazole; . |
1171712-33-6 | 250MG |
€257.30 | 2022-03-01 | ||
| abcr | AB551746-1 g |
5-Methyl-3-nitro-1-propyl-1H-pyrazole; . |
1171712-33-6 | 1g |
€442.40 | 2022-03-01 | ||
| abcr | AB551746-5 g |
5-Methyl-3-nitro-1-propyl-1H-pyrazole; . |
1171712-33-6 | 5g |
€1,082.80 | 2022-03-01 | ||
| Enamine | EN300-231488-0.05g |
5-methyl-3-nitro-1-propyl-1H-pyrazole |
1171712-33-6 | 95% | 0.05g |
$69.0 | 2024-06-20 | |
| Enamine | EN300-231488-0.1g |
5-methyl-3-nitro-1-propyl-1H-pyrazole |
1171712-33-6 | 95% | 0.1g |
$105.0 | 2024-06-20 | |
| Enamine | EN300-231488-0.25g |
5-methyl-3-nitro-1-propyl-1H-pyrazole |
1171712-33-6 | 95% | 0.25g |
$149.0 | 2024-06-20 | |
| Enamine | EN300-231488-0.5g |
5-methyl-3-nitro-1-propyl-1H-pyrazole |
1171712-33-6 | 95% | 0.5g |
$284.0 | 2024-06-20 | |
| Enamine | EN300-231488-1.0g |
5-methyl-3-nitro-1-propyl-1H-pyrazole |
1171712-33-6 | 95% | 1.0g |
$385.0 | 2024-06-20 | |
| Enamine | EN300-231488-2.5g |
5-methyl-3-nitro-1-propyl-1H-pyrazole |
1171712-33-6 | 95% | 2.5g |
$754.0 | 2024-06-20 |
5-Methyl-3-nitro-1-propyl-1H-pyrazole Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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